Cas no 23911-26-4 (NSC 379317)

• Product Name: NSC 379317
• CAS No: 23911-26-4
• MF: C₁₄H₁₉N₃O₈
• MW: 357.315963983536
• MDL: MFCD00010697
• CID: 88481
• PubChem ID: 87568851
• Update Time: 2025-07-16

NSC 379317 Chemical and Physical Properties

Names and Identifiers

• 2-(Bis(2-(2,6-dioxomorpholino)ethyl)amino)acetic acid
• Diethylenetriaminepentaacetic acid dianhydride
• DTPA Dianhydride
• DIETHYLENETRIAMINEPENTAACETIC DIANHYDRIDE
• Diethylenetriaminepentaacetic acid dianhydride (DTPA)
• 2-[bis[2-(2,6-dioxomorpholin-4-yl)ethyl]amino]acetic acid
• Cdtpaa
• Cyclic dtpa anhydride
• diethylenetriamine-N,N',N',N'',N''-pentaacetic acid bisanhydride
• diethylenetriamine-pentaacetic acid dianhydride
• diethylenetriaminopentaacetic acid bis-anhydride
• DTPA anhydride
• Dtpa cyclic anhydride
• DTPA Eaou
• N,N-Bis[2-(2,6-dioxomorpholino)ethyl]glycine
• 1,5-Bis(2,6-dioxomorpholino)-3-azapentane-3-acetic acid
• DTPAA
• Diethylenetriamine-N,N,N',N'',N''-pentaacetic acid N,N''-dianhydride
• DTPA-Anhydride
• WNM9RLH5X9
• Glycine, N,N-bis[2-(2,6-dioxo-4-morpholinyl)ethyl]-
• n,n-bis[2-(2,6-dioxo-4-morpholinyl)ethyl]glycine
• Glycine, N,N-bis(2-(2,6-dioxo-4-morpholinyl)ethyl)-
• Diethylenetriamine pentaaceti
• NSC 379317

• MDL： MFCD00010697
• Inchi： 1S/C14H19N3O8/c18-10(19)5-15(1-3-16-6-11(20)24-12(21)7-16)2-4-17-8-13(22)25-14(23)9-17/h1-9H2,(H,18,19)
• InChI Key： RAZLJUXJEOEYAM-UHFFFAOYSA-N
• SMILES： O1C(CN(CC1=O)CCN(CC(=O)O)CCN1CC(=O)OC(C1)=O)=O
• BRN： 1230954

Computed Properties

• Exact Mass: 357.11700
• Monoisotopic Mass: 357.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -3.3
• Topological Polar Surface Area: 134

Experimental Properties

• Color/Form: White or cream solid
• Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182°C(lit.)
• Boiling Point: 656.2°C at 760 mmHg
• Flash Point: 350.6°C
• Refractive Index: 1.558
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 133.76000
• LogP: -2.98040
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

NSC 379317 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on NSC 379317

Recent Advances in the Study of NSC 379317 (CAS: 23911-26-4): A Promising Compound in Chemical Biology and Drug Discovery

NSC 379317, a compound with the Chemical Abstracts Service (CAS) number 23911-26-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule has been identified as a potential modulator of key biological pathways, making it a subject of interest for drug discovery and therapeutic development. The following research brief synthesizes the latest findings on NSC 379317, highlighting its mechanisms of action, therapeutic potential, and ongoing research efforts.

Recent studies have focused on elucidating the molecular targets and mechanisms by which NSC 379317 exerts its biological effects. Preliminary data suggest that this compound interacts with specific protein targets involved in cellular signaling pathways, particularly those related to inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that NSC 379317 inhibits the activity of certain kinases, which play a critical role in tumor progression. This finding positions NSC 379317 as a potential candidate for kinase-targeted therapies in oncology.

In addition to its kinase inhibitory properties, NSC 379317 has shown promise in modulating epigenetic regulators. Research published in Nature Chemical Biology earlier this year revealed that the compound can influence histone deacetylase (HDAC) activity, thereby affecting gene expression patterns. This dual functionality—targeting both kinases and epigenetic modifiers—suggests that NSC 379317 may have broad applications in treating diseases characterized by dysregulated signaling and gene expression, such as certain cancers and inflammatory disorders.

Another area of active investigation is the pharmacokinetic and pharmacodynamic profile of NSC 379317. Recent preclinical studies have evaluated its bioavailability, metabolic stability, and toxicity profiles. While the compound exhibits favorable properties in vitro, challenges remain in optimizing its in vivo performance. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy and reduce potential side effects.

Despite these promising developments, several questions remain unanswered. For example, the exact binding interactions between NSC 379317 and its molecular targets require further structural characterization. Additionally, more comprehensive in vivo studies are needed to validate its therapeutic potential and safety in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of NSC 379317 into clinical applications.

In conclusion, NSC 379317 (CAS: 23911-26-4) represents a compelling example of how chemical biology can drive drug discovery. Its unique ability to target multiple biological pathways underscores its potential as a versatile therapeutic agent. As research progresses, this compound may pave the way for novel treatments in oncology, inflammation, and beyond. Future studies should focus on refining its pharmacological properties and exploring its efficacy in combination therapies, which could further enhance its clinical utility.